Flavone Flavone Flavone, also known as 2-phenylchromone, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Thus, flavone is considered to be a flavonoid lipid molecule. Flavone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Flavone has been found in human prostate, spleen and placenta tissues. Within the cell, flavone is primarily located in the membrane (predicted from logP). Flavone is also a parent compound for other transformation products, including but not limited to, tectochrysin, 2'-hydroxy-3, 7, 8, 4', 5'-pentamethoxyflavone, and hernancorizin. Flavone is a bitter tasting compound that can be found in dill, feijoa, pomegranate, and rosemary. This makes flavone a potential biomarker for the consumption of these food products. Flavone is a potentially toxic compound.
Flavone is the simplest member of the class of flavones that consists of 4H-chromen-4-one bearing a phenyl substituent at position 2. It has a role as a metabolite and a nematicide.
Brand Name: Vulcanchem
CAS No.: 525-82-6
VCID: VC0191248
InChI: InChI=1S/C15H10O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-10H
SMILES: C1=CC=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2
Molecular Formula: C15H10O2
Molecular Weight: 222.24 g/mol

Flavone

CAS No.: 525-82-6

Natural Products

VCID: VC0191248

Molecular Formula: C15H10O2

Molecular Weight: 222.24 g/mol

Flavone - 525-82-6

CAS No. 525-82-6
Product Name Flavone
Molecular Formula C15H10O2
Molecular Weight 222.24 g/mol
IUPAC Name 2-phenylchromen-4-one
Standard InChI InChI=1S/C15H10O2/c16-13-10-15(11-6-2-1-3-7-11)17-14-9-5-4-8-12(13)14/h1-10H
Standard InChIKey VHBFFQKBGNRLFZ-UHFFFAOYSA-N
SMILES C1=CC=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2
Canonical SMILES C1=CC=C(C=C1)C2=CC(=O)C3=CC=CC=C3O2
Melting Point 100.0 °C
100°C
Physical Description Solid
Description Flavone, also known as 2-phenylchromone, belongs to the class of organic compounds known as flavones. These are flavonoids with a structure based on the backbone of 2-phenylchromen-4-one (2-phenyl-1-benzopyran-4-one). Thus, flavone is considered to be a flavonoid lipid molecule. Flavone exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Flavone has been found in human prostate, spleen and placenta tissues. Within the cell, flavone is primarily located in the membrane (predicted from logP). Flavone is also a parent compound for other transformation products, including but not limited to, tectochrysin, 2'-hydroxy-3, 7, 8, 4', 5'-pentamethoxyflavone, and hernancorizin. Flavone is a bitter tasting compound that can be found in dill, feijoa, pomegranate, and rosemary. This makes flavone a potential biomarker for the consumption of these food products. Flavone is a potentially toxic compound.
Flavone is the simplest member of the class of flavones that consists of 4H-chromen-4-one bearing a phenyl substituent at position 2. It has a role as a metabolite and a nematicide.
Synonyms 2-Phenyl-4H-1-benzopyran-4-one; 2-Phenyl-4H-chromen-4-one
PubChem Compound 10680
Last Modified Nov 11 2021
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